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Compound of Interest

Compound Name: Quinoline-2-carbonitrile

Cat. No.: B074147 Get Quote

Quinoline-2-carbonitrile: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties,

synthesis, and biological significance of quinoline-2-carbonitrile. It is designed to be a

valuable resource for researchers and professionals in the fields of medicinal chemistry,

chemical biology, and drug development.

Chemical Structure and Properties
Quinoline-2-carbonitrile, also known as 2-cyanoquinoline or quinaldonitrile, is a heterocyclic

aromatic compound. Its structure consists of a quinoline ring system with a nitrile group

substituted at the 2-position.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b074147?utm_src=pdf-interest
https://www.benchchem.com/product/b074147?utm_src=pdf-body
https://www.benchchem.com/product/b074147?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1. 2D and 3D structures of Quinoline-2-carbonitrile.

Table 1: Chemical Identifiers and Physical Properties

Property Value

IUPAC Name quinoline-2-carbonitrile[1]

Synonyms 2-Cyanoquinoline, Quinaldonitrile

CAS Number 1436-43-7[1]

Molecular Formula C₁₀H₆N₂[1]

Molecular Weight 154.17 g/mol [1]

Appearance White to cream or yellow crystals or powder

Melting Point 93-96 °C[2]

Boiling Point 160 °C at 23 mmHg[2]

Solubility Insoluble in water[1]

InChI Key WDXARTMCIRVMAE-UHFFFAOYSA-N[2]

SMILES N#CC1=CC=C2C=CC=CC2=N1[1]
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Spectroscopic Data
Detailed spectroscopic analysis is crucial for the identification and characterization of

quinoline-2-carbonitrile.

Table 2: Spectroscopic Data

Technique Key Peaks and Observations

¹H NMR
Spectra available, detailed assignments pending

further search.

¹³C NMR
Spectra available, detailed assignments pending

further search.

FT-IR

Spectra of quinoline and its derivatives show

characteristic peaks for C-H, C=C, and C=N

stretching and bending vibrations.[3][4]

Mass Spectrometry Molecular ion peak (M+) at m/z = 154.

Synthesis of Quinoline-2-carbonitrile
Quinoline-2-carbonitrile can be synthesized through several methods, with the Reissert and

Sandmeyer reactions being the most prominent.

Reissert Reaction
The Reissert reaction provides a versatile method for the synthesis of 2-substituted quinolines.

[5] It involves the reaction of quinoline with an acyl chloride and a cyanide source.
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Step 1: Formation of Reissert Compound

Step 2: Hydrolysis
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+ Cyanide Source

Acyl Chloride Quinoline-2-carbonitrileHydrolysis

Cyanide Source
(e.g., KCN, TMSCN)

Hydrolysis
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Figure 2. Generalized workflow for the Reissert reaction.

Experimental Protocol (Generalized Reissert Reaction):

Formation of the Reissert Compound: To a solution of quinoline in a suitable solvent (e.g.,

dichloromethane), add an acyl chloride (e.g., benzoyl chloride) and a cyanide source (e.g.,

potassium cyanide in a two-phase system or trimethylsilyl cyanide).[6] The reaction is

typically stirred at room temperature.

Isolation of the Reissert Compound: After the reaction is complete, the Reissert compound is

isolated through extraction and purification.

Hydrolysis: The isolated Reissert compound is then hydrolyzed, often using acidic or basic

conditions, to yield quinoline-2-carbonitrile.

Sandmeyer Reaction
The Sandmeyer reaction is a well-established method for converting an aryl amine to an aryl

nitrile.[7] In the context of quinoline-2-carbonitrile synthesis, this would typically involve the
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diazotization of 2-aminoquinoline followed by reaction with a cyanide salt, often in the presence

of a copper(I) catalyst.

Step 1: Diazotization Step 2: Cyanation

2-Aminoquinoline Quinoline-2-diazonium Salt
+ NaNO₂, H⁺

Quinoline-2-carbonitrile+ CuCN/KCN
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b074147?utm_src=pdf-body-img
https://www.benchchem.com/product/b074147?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Quinoline-2-carbonitrile, 97% | Fisher Scientific [fishersci.ca]

2. chemsynthesis.com [chemsynthesis.com]

3. 5,8-Quinolinedione Attached to Quinone Derivatives: XRD Diffraction, Fourier Transform
Infrared Spectra and Computational Analysis | MDPI [mdpi.com]

4. The Astrophysics & Astrochemistry Laboratory: Mid-IR spectra of Quinoline and
Phenanthridine [astrochem.org]

5. Reissert reaction - Wikipedia [en.wikipedia.org]

6. Organic Syntheses Procedure [orgsyn.org]

7. Sandmeyer reaction - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Quinoline-2-carbonitrile chemical structure and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b074147#quinoline-2-carbonitrile-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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